Phytocannabinoid Mixture 10 (CRM)

Description

Phytocannabinoid mixture 10 (CRM) is a certified reference material mixture that contains compounds that can be isolated from plants in the genus Cannabis. This mixture contains Δ9-THC, Δ8-THC, Tetrahydrocannabinolic Acid, Cannabinol, Cannabidiol, Cannabidiolic Acid, (±)-Cannabichromene, Cannabigerol, and Cannabigerolic Acid, which are regulated as Schedule I compounds in the United States. It also contains Cannabidivarin, which is not a regulated compound in the United States.The mixture is supplied in an amber ampule in which the headspace has been purged with argon. It is designed for use as a reference standard for these major controlled substances during routine analytical checks using LC-MS or GC-MS instrumentation. This product is intended for forensic and research applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s). These materials are intended for quantitative applications where quantitative accuracy and uncertainty are critical. Cayman Chemical is committed to providing quality products to its customers as evidenced by its accreditation to the ISO/IEC 17025 and ISO Guide 34 standards. All traceable CRMs may be distinguished by their CofAs and can be downloaded below using the batch number located on the product label. For a representative CofA please contact our technical support.

Scientific Research Applications

Application in Cancer Research

• Colorectal Cancer Cell Viability Reduction : A study by Raup-Konsavage et al. (2018) found that certain synthetic cannabinoids reduced the viability of colorectal cancer cell lines through a noncanonical receptor mechanism, distinct from traditional phytocannabinoids like THC or CBD. This suggests potential for developing novel therapies for colorectal cancer (Raup-Konsavage et al., 2018).

Application in Pharmacology

• Interactions with Nicotinic Acetylcholine Receptors : Mahgoub et al. (2013) demonstrated that cannabidiol (CBD), a non-psychoactive phytocannabinoid, inhibits the function of α7 nicotinic acetylcholine receptors, which could have implications for understanding the pharmacological properties of phytocannabinoids (Mahgoub et al., 2013).

Application in Neurology

• Anticonvulsant Effects in Dravet Syndrome : Anderson et al. (2019) explored the pharmacokinetics of various phytocannabinoid acids, finding that cannabidiolic acid (CBDA) significantly increased the seizure threshold in a mouse model of Dravet syndrome, a severe form of epilepsy. This highlights CBDA's potential as an anticonvulsant agent (Anderson et al., 2019).

Application in Analytical Chemistry

• CRM as a Reference Material : Kinumi et al. (2012) discussed the development of a C-peptide CRM by the National Metrology Institute of Japan, showcasing the role of CRM in ensuring accurate and traceable analysis in clinical testing (Kinumi et al., 2012).